Cas no 63637-90-1 (3-(propan-2-yl)imidazolidine-2,4-dione)

• Product Name: 3-(propan-2-yl)imidazolidine-2,4-dione
• CAS No: 63637-90-1
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 1655390
• PubChem ID: 568085
• Update Time: 2025-05-21

3-(propan-2-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 3-(1-methylethyl)-
• 3-propan-2-ylimidazolidine-2,4-dione
• 3-Isopropylimidazolidine-2,4-dione
• CS-0252527
• 3-(1-Methylethyl)-2,4-imidazolidinedione
• Z54541870
• NS00067509
• AT20211
• RP 30181
• EN300-60678
• 3-isopropyl-hydantoin
• 63637-90-1
• SCHEMBL840189
• AKOS008951428
• 3-Isopropyl-2,4-imidazolidinedione #
• DTXSID80340850
• 3-(propan-2-yl)imidazolidine-2,4-dione

• Inchi： 1S/C6H10N2O2/c1-4(2)8-5(9)3-7-6(8)10/h4H,3H2,1-2H3,(H,7,10)
• InChI Key： AWUINPKCHSKCIS-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1C(C)C)=O

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Additional information on 3-(propan-2-yl)imidazolidine-2,4-dione

Introduction to 3-(Propan-2-yl)imidazolidine-2,4-dione (CAS No. 63637-90-1)

3-(Propan-2-yl)imidazolidine-2,4-dione, also known by its CAS number 63637-90-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features and diverse applications, making it a valuable component in various scientific and industrial processes.

The chemical structure of 3-(propan-2-yl)imidazolidine-2,4-dione consists of an imidazolidine ring with a 2-propanoyl substituent. This structure imparts specific chemical properties that are crucial for its functionality in different applications. The imidazolidine ring is a five-membered heterocyclic compound with two nitrogen atoms, which can participate in various chemical reactions due to the presence of these nitrogen atoms. The 2-propanoyl substituent adds additional reactivity and stability to the molecule, making it suitable for a wide range of chemical and biological studies.

In recent years, the compound has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules. The unique structure of 3-(propan-2-yl)imidazolidine-2,4-dione allows it to be used as an intermediate in the synthesis of drugs and other bioactive compounds. For instance, it has been utilized in the development of novel antiviral agents and anti-inflammatory drugs.

Recent research has also explored the use of 3-(propan-2-yl)imidazolidine-2,4-dione in the field of medicinal chemistry. Studies have shown that this compound can serve as a scaffold for the design and synthesis of new therapeutic agents. Its ability to form stable complexes with metal ions has led to its application in the development of metal-based drugs, which have shown promise in treating various diseases such as cancer and neurodegenerative disorders.

The physical properties of 3-(propan-2-yl)imidazolidine-2,4-dione are also noteworthy. It is a white crystalline solid with a melting point ranging from 155 to 157°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its solubility properties make it an ideal candidate for use in high-throughput screening (HTS) processes, where large libraries of compounds are tested for their biological activity.

In addition to its pharmaceutical applications, 3-(propan-2-yl)imidazolidine-2,4-dione has found use in other areas such as materials science and analytical chemistry. Its ability to form stable complexes with metal ions has led to its application in the development of new materials with enhanced properties. For example, it has been used as a ligand in the synthesis of metallopolymers and coordination polymers, which have potential applications in catalysis and sensing technologies.

The environmental impact of 3-(propan-2-yl)imidazolidine-2,4-dione is another important consideration. Recent studies have focused on understanding its biodegradability and potential environmental effects. Initial findings suggest that the compound is relatively stable under environmental conditions but can be degraded by microbial processes under certain conditions. This information is crucial for assessing its safety and environmental impact when used on a larger scale.

In conclusion, 3-(propan-2-yl)imidazolidine-2,4-dione (CAS No. 63637-90-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in fields such as pharmaceuticals, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.